Cas no 22245-55-2 (4-Pyreneacetic acid)

• Product Name: 4-Pyreneacetic acid
• CAS No: 22245-55-2
• Molecular Formula: C₁₈H₁₂O₂
• Molecular Weight: 260.28668
• CID: 275162

4-Pyreneacetic acid Properties

Names and Identifiers

• 4-Pyreneacetic acid
• 2-pyren-4-ylacetic acid

• InChIKey： GJLRAJOEGIZXAU-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H12O2/c19-16(20)10-14-9-13-5-1-3-11-7-8-12-4-2-6-15(14)18(12)17(11)13/h1-9H,10H2,(H,19,20)
• SMILES： C1C2C3=C4C(=CC=2)C=CC=C4C=C(CC(O)=O)C3=CC=1

Computed Properties

• Exact Mass: 260.08376
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 260.084
• Heavy Atom Count: 20
• Complexity: 391
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.3
• Refractive Index: 1.835
• Boiling Point: 500.2°Cat760mmHg
• Flash Point: 396.7°C
• Density: 1.374

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes